Cas no 2089671-21-4 ((R)-2,2,2-Trifluoro-1-(oxetan-3-YL)ethan-1-amine)

• Product Name: (R)-2,2,2-Trifluoro-1-(oxetan-3-YL)ethan-1-amine
• CAS No: 2089671-21-4
• MF: C₅H₈F₃NO
• MW: 155.11833190918
• CID: 5576033
• PubChem ID: 145708224
• Update Time: 2023-08-02

(R)-2,2,2-Trifluoro-1-(oxetan-3-YL)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-2,2,2-TRIFLUORO-1-(OXETAN-3-YL)ETHAN-1-AMINE
• 2089671-21-4
• 3-Oxetanemethanamine, α-(trifluoromethyl)-, (αR)-
• (R)-2,2,2-Trifluoro-1-(oxetan-3-YL)ethan-1-amine

• Inchi： 1S/C5H8F3NO/c6-5(7,8)4(9)3-1-10-2-3/h3-4H,1-2,9H2/t4-/m1/s1
• InChI Key： JQQGBEHVICWZRS-SCSAIBSYSA-N
• SMILES： FC([C@@H](C1COC1)N)(F)F

Computed Properties

• Exact Mass: 155.05579836g/mol
• Monoisotopic Mass: 155.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.318±0.06 g/cm3(Predicted)
• Boiling Point: 168.9±35.0 °C(Predicted)
• pka: 4.95±0.50(Predicted)